Cas no 2171360-90-8 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-4-methylpentanoic acid)

• Product Name: (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-4-methylpentanoic acid
• CAS No: 2171360-90-8
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6190583
• PubChem ID: 165567441
• Update Time: 2025-06-30

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-4-methylpentanoic acid
• 2171360-90-8
• EN300-1579507
• (3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]-4-methylpentanoic acid

• Inchi： 1S/C26H32N2O6/c1-16(2)22(14-24(29)30)28-25(31)23(33-3)12-13-27-26(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,12-15H2,1-3H3,(H,27,32)(H,28,31)(H,29,30)/t22-,23?/m1/s1
• InChI Key： KOZNYOPZHOWANL-WTQRLHSKSA-N
• SMILES： O(C(NCCC(C(N[C@H](CC(=O)O)C(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-4-methylpentanoic acid

Introduction to Compound with CAS No. 2171360-90-8 and Its Applications in Modern Chemical Biology

The compound with the CAS number 2171360-90-8 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido-4-methylpentanoic acid, reflects its intricate structural composition and functional diversity. This compound represents a testament to the advancements in synthetic chemistry and its potential applications in drug discovery and therapeutic development.

At the heart of this compound's structure lies a chiral center, specifically the (3R) configuration, which is crucial for its biological activity. The presence of multiple functional groups, including an amino group protected by a methoxycarbonyl moiety and a fluorenyl group, enhances its reactivity and utility in various biochemical pathways. These features make it a valuable scaffold for designing novel molecules with targeted biological effects.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The fluorenyl group in this compound not only contributes to its structural complexity but also provides a platform for further chemical modifications. This has opened up avenues for exploring its role in developing small-molecule inhibitors and probes for studying complex biological systems.

The methoxybutanamido and methylpentanoic acid segments of the molecule introduce additional layers of functionality that can be exploited for specific interactions with biological targets. For instance, the amide bond can participate in hydrogen bonding networks, while the carboxylic acid group can engage in ionic interactions or act as a substrate for enzymatic cleavage. These properties make the compound a versatile tool for both in vitro and in vivo studies.

In the context of drug development, this compound has shown promise as a precursor for synthesizing more complex derivatives with enhanced pharmacological properties. Researchers have been exploring its potential as an intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The fluorenyl methoxycarbonyl group, in particular, offers a handle for selective modification, allowing chemists to fine-tune the molecule's activity and selectivity.

Moreover, the (3R) stereochemistry of the compound is significant because enantiomeric purity is often a determining factor in drug efficacy and safety. The growing body of evidence suggests that chirality plays a pivotal role in modulating biological responses. Therefore, compounds like this one are being meticulously designed to ensure optimal stereochemical control during synthesis and application.

The methoxybutanamido moiety also contributes to the compound's solubility and bioavailability, which are critical parameters for any potential therapeutic agent. By incorporating polar functional groups such as hydroxyl and amide functionalities, the molecule can interact favorably with biological membranes and cellular components. This enhances its ability to penetrate biological barriers and reach target sites effectively.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have been instrumental in understanding how this molecule interacts with proteins involved in disease pathways. These insights have guided the optimization process toward developing more potent and selective inhibitors.

The fluorenyl group's fluorescence properties have also been explored as a means of tracking molecular interactions in real-time. Fluorescent probes based on similar scaffolds have found applications in live-cell imaging, allowing scientists to visualize dynamic processes within cells with remarkable detail. This capability is invaluable for studying protein-protein interactions, metabolic pathways, and other cellular events.

In summary, the compound with CAS number 2171360-90-8 represents a significant advancement in chemical biology research. Its unique structural features, including the (3R) stereochemistry, fluorenyl moiety, and diverse functional groups, make it a versatile tool for drug discovery and molecular imaging. As research continues to uncover new applications for this molecule, it is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.